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Compound of Interest

Compound Name: Demethoxyencecalinol

Cat. No.: B1596252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available information on

synthetic Demethoxyencecalinol. It is important to note that publicly accessible, peer-

reviewed data on the synthesis, purity, and stability of this specific compound is limited.

Therefore, this guide combines the available data with generalized experimental protocols and

workflows applicable to chromene-based natural products. The experimental sections should

be considered as templates and require specific validation.

Introduction
Demethoxyencecalinol, systematically named 6-(1-Hydroxyethyl)-2,2-dimethyl-2H-1-

benzopyran, is a naturally occurring chromene derivative.[1] Chromenes are a class of

heterocyclic compounds widely found in plants and are recognized for their diverse biological

activities, making them of interest to the pharmaceutical and medicinal chemistry sectors. This

guide aims to consolidate the known information regarding Demethoxyencecalinol and

provide a framework for its purity and stability assessment.

Chemical Structure and Properties:
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Property Value Source

IUPAC Name
1-(2,2-dimethylchromen-6-

yl)ethanol
PubChem

Synonyms

Demethoxyencecalinol, 6-(1-

Hydroxyethyl)-2,2-dimethyl-2H-

1-benzopyran

PubChem

CAS Number 71822-00-9 PubChem

Molecular Formula C₁₃H₁₆O₂ [1]

Molecular Weight 204.26 g/mol [1]

Appearance Solid (presumed) General Knowledge

Solubility Data not available -

Purity Profile of Synthetic Demethoxyencecalinol
Detailed purity data for synthetically produced Demethoxyencecalinol is not extensively

reported in the scientific literature. However, a typical purity analysis for a synthetic chromene

derivative would involve a combination of chromatographic and spectroscopic techniques.

Table 2.1: Representative Purity Data for a Synthetic Batch (Hypothetical)
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Analytical Method Parameter
Specification
(Typical)

Result

HPLC-UV Assay ≥ 98.0% Data not available

Total Impurities ≤ 2.0% Data not available

Any single unknown

impurity
≤ 0.5% Data not available

LC-MS Major Peak (m/z) [M+H]⁺ = 205.1223 Data not available

¹H NMR Conforms to structure Conforms Data not available

Residual Solvents

(GC)
e.g., Ethyl Acetate ≤ 5000 ppm Data not available

e.g., Hexane ≤ 290 ppm Data not available

Water Content (Karl

Fischer)
≤ 0.5% Data not available

Stability of Synthetic Demethoxyencecalinol
The stability of Demethoxyencecalinol has not been specifically documented. Generally,

chromene derivatives can be susceptible to degradation under various stress conditions.[2][3]

Stability studies are crucial to determine the shelf-life and appropriate storage conditions.

Table 3.1: Summary of Forced Degradation Studies (Hypothetical)
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Stress Condition Duration Assay (%)
Major Degradants
Formed

Acid Hydrolysis (0.1 M

HCl, 60°C)
24 hours Data not available Data not available

Base Hydrolysis (0.1

M NaOH, 60°C)
24 hours Data not available Data not available

Oxidative (3% H₂O₂,

RT)
24 hours Data not available Data not available

Thermal (80°C, solid

state)
7 days Data not available Data not available

Photolytic (ICH Q1B) 1.2 million lux hours Data not available Data not available

Long-Term Stability Recommendation (Hypothetical): Based on the general stability of related

natural products, it is recommended to store Demethoxyencecalinol in a well-closed

container, protected from light, at a controlled room temperature or under refrigerated

conditions.[2]

Experimental Protocols (Generalized)
The following are generalized protocols for the types of experiments that would be required to

determine the purity and stability of Demethoxyencecalinol. These would need to be

optimized and validated for this specific molecule.

4.1 Purity Determination by High-Performance Liquid Chromatography (HPLC)

Instrumentation: HPLC with UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

Gradient Program: Start at 70% A, ramp to 100% B over 20 minutes, hold for 5 minutes, and

return to initial conditions.
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Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in methanol to a concentration of 1 mg/mL.

4.2 Forced Degradation Studies

Forced degradation studies are essential for understanding the degradation pathways and for

developing stability-indicating analytical methods.[3][4]

Acid Hydrolysis: Dissolve Demethoxyencecalinol in a 1:1 mixture of acetonitrile and 0.1 M

HCl. Heat at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

Base Hydrolysis: Dissolve Demethoxyencecalinol in a 1:1 mixture of acetonitrile and 0.1 M

NaOH. Heat at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

Oxidative Degradation: Dissolve Demethoxyencecalinol in acetonitrile and add 3%

hydrogen peroxide. Keep at room temperature for 24 hours.

Thermal Degradation: Store the solid compound in an oven at 80°C for 7 days.

Photostability: Expose the solid compound to light providing an overall illumination of not less

than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt

hours/square meter (as per ICH Q1B guidelines).

Visualized Workflows
The following diagrams illustrate generalized workflows for the isolation and stability testing of a

natural product like Demethoxyencecalinol.
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Fig 1. Generalized workflow for natural product isolation.
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Forced Degradation Study Workflow
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Fig 2. Workflow for a forced degradation stability study.

Conclusion and Future Directions
Demethoxyencecalinol is a known natural product with potential for further scientific

investigation. However, the current body of public literature lacks detailed studies on its

synthesis, purification, and stability. For this compound to be considered for further

development, comprehensive studies are required to:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1596252?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Develop and validate a scalable synthetic route.

Establish a comprehensive purity profile, including the identification and characterization of

process-related impurities and potential degradants.

Conduct thorough stability studies under various conditions to establish its degradation

pathways and determine a suitable shelf-life.

The information and generalized protocols provided in this guide serve as a foundational

framework for researchers and drug development professionals to design and execute these

necessary studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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